[1-(3-Fluoro-4-methoxyphenyl)ethyl](propyl)amine

• Molecular Formula: C12H18FNO
• Molecular Weight: 211.28 g/mol
• IUPAC Name: N-[1-(3-fluoro-4-methoxyphenyl)ethyl]propan-1-amine
• InChI: InChI=1S/C12H18FNO/c1-4-7-14-9(2)10-5-6-12(15-3)11(13)8-10/h5-6,8-9,14H,4,7H2,1-3H3
• InChI Key: DEMVVVMFOFLBDV-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(C)C1=CC(=C(C=C1)OC)F

Description

1-(3-Fluoro-4-methoxyphenyl)ethylamine is a secondary amine featuring a fluorinated and methoxylated aromatic ring. The compound’s structure includes a propylamine group attached to a phenethyl scaffold substituted with a fluorine atom at the 3-position and a methoxy group at the 4-position of the phenyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Fluoro-4-methoxyphenyl)ethylamine typically involves multi-step organic reactions. One common method includes:

Friedel-Crafts Acylation:

Reduction: Conversion of the acyl group to an alkane.

Substitution: Introduction of the fluoro and methoxy groups to the benzene ring.

Amination: Introduction of the propylamine group.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and catalysts to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically involving reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reagents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the fluoro and methoxy positions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, hydrogen gas with a palladium catalyst.

Substitution: Sodium hydride, alkyl halides.

Major Products:

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, alkanes.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry:

• Used as an intermediate in the synthesis of more complex organic molecules.
• Studied for its reactivity and potential as a building block in organic synthesis.

Biology:

• Investigated for its potential biological activity, including interactions with enzymes and receptors.

Medicine:

• Potential applications in drug development due to its structural similarity to biologically active compounds.

Industry:

• Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Fluoro-4-methoxyphenyl)ethylamine involves its interaction with molecular targets such as enzymes and receptors. The fluoro and methoxy groups can influence the compound’s binding affinity and specificity, while the propylamine group can participate in hydrogen bonding and electrostatic interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 1-(3-Fluoro-4-methoxyphenyl)ethylamine with key analogs, focusing on structural variations, physicochemical properties, and functional roles.

Structural Analogues from Antineoplastic Research ()

Three closely related compounds from antineoplastic studies are highlighted:

Compound ID	Structure	Yield (%)	Purity (%)	Molecular Weight (g/mol)	Rf Value (Solvent System)	Key Substituents
20	E/Z-(2-{4-[1-(4-Chlorophenyl)-2-(3-fluoro-4-methoxyphenyl)propenyl]phenoxy}ethyl)dimethylamine	55	98.69	494.04 (M+H)	0.34 (93:7 DCM:MeOH)	4-Chlorophenyl, dimethylamine
21	E/Z-(2-{4-[1-(4-Chlorophenyl)-2-(3-fluoro-4-methoxyphenyl)propenyl]phenoxy}ethyl)diethylamine	51	98.96	440.30 (M+H)	0.38 (92:8 DCM:MeOH)	4-Chlorophenyl, diethylamine
22	E/Z-(3-{4-[1-(4-Chlorophenyl)-2-(4-fluoro-3-methoxyphenyl)propenyl]phenoxy}propyl)dimethylamine	50	97.83	468.30 (M+H)	0.32 (93:7 DCM:MeOH)	4-Fluoro-3-methoxyphenyl, dimethylamine

Key Comparisons:

• Substituent Effects: Compound 20 and 22 share the 3-fluoro-4-methoxyphenyl group but differ in the amine substituent (dimethyl vs. diethyl) and linker length. These variations impact lipophilicity and steric bulk, as evidenced by their Rf values and molecular weights .
• Biological Relevance: The 3-fluoro-4-methoxyphenyl moiety is critical for antineoplastic activity, likely due to enhanced electron-withdrawing effects and improved binding to target proteins. Compound 22, with a 4-fluoro-3-methoxyphenyl group, shows altered polarity (lower Rf) and reduced molecular ion intensity in MS, suggesting structural sensitivity .

Functional Derivatives in Material Science ()

• Propylamine as a Formaldehyde Scavenger (): Propylamine itself reduces formaldehyde emissions in urea-formaldehyde resins by 33–65%. However, its addition compromises particleboard strength, highlighting a trade-off between reactivity and material integrity. In contrast, 1-(3-Fluoro-4-methoxyphenyl)ethylamine’s bulkier structure may reduce volatility and enhance stability in similar applications .
• Methyl(3-Phenoxypropyl)amine Derivatives (): Analogues like (3-(4-methoxyphenoxy)propyl)methylamine demonstrate how aryloxy substitutions influence amine reactivity.

Halogenated and Heterocyclic Analogues ()

• 2-(4-Bromo-2-fluorophenoxy)ethylamine (): This compound replaces the 3-fluoro-4-methoxyphenyl group with a bromo-fluorophenoxy moiety. The bromine increases molecular weight (276.15 g/mol vs. ~235 g/mol for the target compound) and polarizability, which may enhance binding to halogen-binding pockets in proteins .

Biological Activity

1-(3-Fluoro-4-methoxyphenyl)ethylamine is a substituted amine that has garnered attention in pharmacological research due to its potential biological activities. The compound features a phenyl ring with fluorine and methoxy substituents, which may enhance its interaction with biological targets. This article delves into the biological activity of this compound, exploring its pharmacological properties, potential therapeutic applications, and relevant studies.

Chemical Structure and Properties

The chemical structure of 1-(3-Fluoro-4-methoxyphenyl)ethylamine can be represented as follows:

$$\text{C}_{12}\text{H}_{18}\text{F}\text{N}\text{O}$$

• Fluorine Atom : Enhances lipophilicity and may improve binding affinity to biological targets.
• Methoxy Group : Can influence the compound's reactivity and metabolic pathways.

Pharmacological Potential

Research indicates that compounds similar to 1-(3-Fluoro-4-methoxyphenyl)ethylamine exhibit significant biological activities, particularly in the realms of anti-inflammatory and analgesic effects . The presence of the fluorine atom is believed to enhance the compound's binding affinity to receptors involved in pain and inflammation pathways.

The mechanism of action involves various enzymatic reactions where the compound may undergo metabolic transformations. These transformations can lead to the formation of active or inactive metabolites through oxidation or conjugation reactions, impacting its pharmacological efficacy.

Comparative Analysis with Similar Compounds

A comparative analysis highlights the unique properties of 1-(3-Fluoro-4-methoxyphenyl)ethylamine against structurally similar compounds:

Compound Name	Structure Features	Biological Activity
3-Fluorophenethylamine	Similar phenethyl structure	Neurotransmitter activity
4-Methoxyphenethylamine	Contains methoxy group	Potential antidepressant effects
Ethylphenidate	Ethyl group on phenethylamine	Used for ADHD treatment

The unique combination of fluorine and methoxy groups on the phenyl ring in 1-(3-Fluoro-4-methoxyphenyl)ethylamine may enhance its pharmacokinetic properties compared to these similar compounds.

In Vitro Studies

Preliminary studies have employed high-throughput screening methods to evaluate the binding affinity and selectivity of 1-(3-Fluoro-4-methoxyphenyl)ethylamine against various receptors and enzymes. These studies are crucial for elucidating the compound's mechanism of action and therapeutic benefits.

Potential Applications

The potential applications for 1-(3-Fluoro-4-methoxyphenyl)ethylamine include:

• Pain Management : Due to its analgesic properties.
• Anti-inflammatory Treatments : Targeting inflammatory pathways.
• Drug Development : Serving as a lead compound for novel pharmaceuticals.

Q & A

Q. What are the recommended methods for synthesizing 1-(3-Fluoro-4-methoxyphenyl)ethylamine in a laboratory setting?

Synthesis typically involves reductive amination or alkylation of the primary amine with appropriate fluorinated and methoxy-substituted precursors. For example:

• Reductive amination : React 3-fluoro-4-methoxyphenylacetone with propylamine in the presence of a reducing agent (e.g., sodium cyanoborohydride) under controlled pH (4–6) to selectively form the secondary amine.
• Alkylation : Use a protected amine intermediate (e.g., tert-butyl carbamate) to minimize side reactions, followed by deprotection .
  Key considerations : Monitor reaction progress via TLC or HPLC, and purify using column chromatography with ethyl acetate/hexane gradients. Confirm structure via $^1$H/$^{13}$C NMR and high-resolution mass spectrometry (HRMS).

Q. What analytical techniques are recommended for characterizing the purity and structural integrity of this compound?

• Chromatography : HPLC with UV detection (λ = 254 nm) using a C18 column and acetonitrile/water mobile phase to assess purity (>95%).
• Spectroscopy : $^{19}$F NMR to confirm fluorine substitution and $^1$H NMR to verify methoxy and ethyl/propyl chain integration .
• Mass spectrometry : HRMS (ESI+) for molecular ion validation.
• Elemental analysis : Quantify C, H, N, and F content to confirm stoichiometry .

Q. What safety precautions are critical when handling 1-(3-Fluoro-4-methoxyphenyl)ethylamine?

• Personal protective equipment (PPE) : Wear nitrile gloves, lab coat, and safety goggles. Use in a fume hood to avoid inhalation .
• Storage : Store in airtight containers under inert gas (argon) at 2–8°C to prevent degradation.
• Spill management : Neutralize acidic spills with sodium bicarbonate and absorb with vermiculite. Dispose via hazardous waste protocols .

Q. How does the compound’s stability vary under different storage conditions (e.g., light, temperature, humidity)?

• Light sensitivity : Conduct accelerated degradation studies under UV light (320–400 nm) to assess photostability; use amber glassware for storage.
• Thermal stability : Perform thermogravimetric analysis (TGA) to determine decomposition temperatures (>150°C typically stable).
• Humidity : Monitor hygroscopicity via dynamic vapor sorption (DVS); silica gel desiccants are recommended for long-term storage .

Advanced Research Questions

Q. How do the fluorine and methoxy substituents influence the compound’s reactivity in nucleophilic or electrophilic reactions?

• Electronic effects : The electron-withdrawing fluorine group reduces electron density at the aromatic ring, decreasing electrophilic substitution reactivity. The methoxy group’s electron-donating nature directs substitution to the ortho/para positions.
• Experimental validation : Perform competitive Friedel-Crafts alkylation assays with toluene derivatives to quantify positional selectivity .

Q. What experimental designs are optimal for assessing environmental fate, such as biodegradation or bioaccumulation potential?

• OECD 301F test : Measure aerobic biodegradation in activated sludge over 28 days, monitoring CO$_2$ evolution.
• Bioaccumulation : Use a two-compartment model (water/fish) with LC-MS quantification of bioconcentration factors (BCF).
• Statistical design : Apply a split-plot factorial approach to evaluate interactions between pH, temperature, and microbial activity .

Q. How can researchers resolve contradictions in reported solubility data across different solvent systems?

• Method standardization : Use shake-flask method with saturated solutions filtered through 0.22 μm membranes. Quantify via UV-Vis calibration curves.
• Solvent polarity : Compare experimental solubility in DMSO, ethanol, and water using Hansen solubility parameters.
• Data reconciliation : Apply multivariate analysis (e.g., PCA) to identify outliers and systematic errors in literature data .

Q. What computational modeling approaches predict the compound’s interactions with biological targets (e.g., receptors, enzymes)?

• Docking simulations : Use AutoDock Vina with homology-modeled targets (e.g., GPCRs) to identify binding poses. Validate with molecular dynamics (MD) simulations (GROMACS).
• QSAR models : Train on fluorinated amine datasets to predict logP, pKa, and binding affinity .

Q. What methodologies quantify oxidative degradation products under accelerated stress conditions?

• Forced degradation : Expose the compound to H$_2$O$_2$ (3% v/v) or AIBN (radical initiator) at 40°C. Monitor via LC-MS/MS for hydroxylated or defluorinated byproducts.
• Kinetic analysis : Calculate rate constants (k) using pseudo-first-order models .

Q. How can researchers design dose-response studies to evaluate neuropharmacological effects in vivo?

• Animal models : Use rodent behavioral assays (e.g., forced swim test) with intraperitoneal administration (1–10 mg/kg).
• Biomarker analysis : Quantify monoamine levels (serotonin, dopamine) in brain homogenates via HPLC-ECD.
• Dose optimization : Apply response surface methodology (RSM) to balance efficacy and toxicity .